Cas no 2309465-00-5 (4-Amino-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid;2,2,2-trifluoroacetic acid)

4-Amino-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid, as its trifluoroacetic acid (TFA) salt, is a structurally unique bicyclic amino acid derivative. The compound features a rigid oxabicyclo[2.1.1]hexane scaffold, which imparts conformational constraints useful in medicinal chemistry and peptide design. The presence of both amino and carboxylic acid functional groups allows for versatile derivatization, while the TFA salt enhances solubility for synthetic applications. This scaffold is of interest in the development of bioactive molecules due to its potential to influence binding affinity and metabolic stability. The compound is typically employed as a building block in pharmaceutical research, particularly for probing structure-activity relationships in drug discovery.

4-Amino-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid;2,2,2-trifluoroacetic acid structure

2309465-00-5 structure

Product Name:4-Amino-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid;2,2,2-trifluoroacetic acid

CAS No:2309465-00-5

MF:C₈H₁₀F₃NO₅

MW:257.163913249969

CID:4787154

Update Time:2026-02-27

4-Amino-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

- 2,2,2-Trifluoroacetic acid compound with 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (1:1)
- 4-Amino-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid;2,2,2-trifluoroacetic acid
- Inchi： 1S/C6H9NO3.C2HF3O2/c7-5-1-6(2-5,4(8)9)10-3-5;3-2(4,5)1(6)7/h1-3,7H2,(H,8,9);(H,6,7)
- InChI Key： MVXKLMISGZRHML-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)(F)F.O1CC2(CC1(C(=O)O)C2)N

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 279
Topological Polar Surface Area: 110

4-Amino-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid;2,2,2-trifluoroacetic acid Pricemore >>

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